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Compound of Interest

Compound Name: INH6

cat. No.: B1671949

This document provides essential safety and logistical information for the proper disposal of
INH6, a chemical compound used in laboratory research. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
handling and disposal in accordance with established safety protocols.

Hazard and Safety Information

INHG6 presents several hazards that necessitate careful handling and disposal. It is classified as
harmful if swallowed and is very toxic to aquatic life with long-lasting effects[1]. Adherence to
safety guidelines is crucial to mitigate risk.

Hazard o
o GHS Code Description Source
Classification

o H302: Harmful if
Acute Toxicity, Oral Category 4 [1]
swallowed.

) . H400: Very toxic to
Acute Aquatic Toxicity =~ Category 1 o [1]
aquatic life.

) ) H410: Very toxic to
Chronic Aquatic o )
o Category 1 aquatic life with long [1]
Toxicity i
lasting effects.

Personal Protective Equipment (PPE)
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Before handling INH6, ensure the following personal protective equipment is used to prevent
exposure[1]:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective chemical-resistant gloves.

Skin and Body Protection: Impervious clothing or lab coat.

Respiratory Protection: A suitable respirator should be used if ventilation is inadequate or if

dust/aerosols are formed.

INH6 Disposal Protocol

Disposal of INH6 must be managed through an approved hazardous waste disposal program
to prevent environmental contamination and ensure regulatory compliance[1][2]. Under no
circumstances should INH6 or its containers be disposed of in regular trash or poured down the
drain[2][3].

Step 1: Waste Identification and Segregation

« |dentify as Hazardous Waste: Designate all unwanted INH6, solutions containing INH6, and
contaminated labware (e.g., pipette tips, tubes, glassware) as hazardous chemical waste[3].

o Segregate Waste: Store the INH6 waste container separately from incompatible materials,
such as strong acids, alkalis, and strong oxidizing or reducing agents, to prevent hazardous
reactions[1][3].

Step 2: Containment and Labeling

» Use a Suitable Container: Collect INH6 waste in a chemically compatible and sealable
container that is in good condition with no leaks or cracks[3][4][5]. The container must be
kept closed except when adding waste[2][3][5].

o Label the Container: Affix a "Hazardous Waste" label to the container immediately[3][5]. The
label must include:

o The full chemical name: "INH6, N-(4-mesitylthiazol-2-yl)benzamide"[1].
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[e]

The words "Hazardous Waste"[5].

o

A clear description of the hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment")

[1](5].

o

The date when waste was first added to the container[5].

[¢]

The name and contact information of the generating laboratory or researcher[5].
Step 3: Storage

» Designated Storage Area: Store the sealed and labeled waste container in a designated,
well-ventilated, and secure area, such as a satellite accumulation area, until it is ready for
pickup[1][6].

e Secondary Containment: Place the primary waste container inside a larger, leak-proof
secondary container to contain any potential spills[3].

Step 4: Arrange for Disposal

o Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)
department or a licensed hazardous waste disposal contractor to schedule a pickup[3].

o Follow Institutional Procedures: Adhere to all institutional and local regulations for waste
manifests and handover procedures.

o Final Disposal: The final disposal method will be determined by the approved waste disposal
facility and may include high-temperature incineration or other approved methods for
destroying chemical waste[7].

INH6 Disposal Workflow

The following diagram outlines the decision-making and operational process for the safe
disposal of INH6 waste.
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Caption: Workflow for the safe handling, containment, and disposal of INH6 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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